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Compound of Interest

Compound Name: Doramectin aglycone

Cat. No.: B3006763 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides essential safety and logistical guidance for the proper disposal of

Doramectin aglycone, a non-hazardous but environmentally potent pharmaceutical

compound. Adherence to these procedures is critical to ensure laboratory safety, environmental

protection, and regulatory compliance.

Doramectin aglycone, while not classified as a hazardous substance under the Globally

Harmonized System (GHS), exhibits significant ecotoxicity, particularly towards aquatic life.[1]

[2] Therefore, standard disposal protocols for non-hazardous chemical waste must be

augmented with additional precautions to mitigate environmental release.

Quantitative Ecotoxicity Data
The following table summarizes the acute toxicity of Doramectin to various aquatic organisms,

underscoring the need for responsible disposal.
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Organism Test Type Result Exposure Time Guideline

Daphnia magna

(Water flea)
EC50 0.1 µg/L 48 hours

OECD Test

Guideline 202

Oncorhynchus

mykiss (Rainbow

trout)

LC50 5.1 µg/L 96 hours
OECD Test

Guideline 203

Lepomis

macrochirus

(Bluegill sunfish)

LC50 11 µg/L 96 hours
OECD Test

Guideline 203

Data sourced from Doramectin Formulation Safety Data Sheet.[3]

Disposal Protocol for Doramectin Aglycone Waste
Given the absence of a specific, validated chemical inactivation protocol for laboratory-scale

Doramectin aglycone waste, the primary recommended disposal method is incineration by a

licensed waste management facility. This ensures the complete destruction of the active

pharmaceutical ingredient.

Step-by-Step Disposal Procedure:

Segregation:

Isolate all waste containing Doramectin aglycone from the general laboratory and

hazardous waste streams. This includes:

Unused or expired pure compound.

Contaminated labware (e.g., vials, pipette tips, gloves, bench paper).

Solutions containing Doramectin aglycone.

Rinsate from cleaning contaminated glassware (triple-rinse method recommended).

Containerization:
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Use a dedicated, leak-proof, and clearly labeled waste container.

For solid waste, a securely sealed bag or container is appropriate.

For liquid waste, use a compatible, screw-cap container. Do not overfill.

The container should be labeled as "Non-Hazardous Pharmaceutical Waste for

Incineration: Contains Doramectin Aglycone".

Storage:

Store the sealed waste container in a designated, secure area away from drains and

general laboratory traffic.

Follow all institutional guidelines for the storage of non-hazardous waste awaiting

disposal.

Disposal:

Arrange for collection by your institution's environmental health and safety (EHS) office or

a licensed pharmaceutical waste disposal contractor.

Ensure the waste is manifested for incineration. Under no circumstances should

Doramectin aglycone waste be disposed of down the drain or in regular landfill trash.[2]

Experimental Workflow for Disposal
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Doramectin aglycone waste in a laboratory setting.
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Waste Generation

Waste Characterization & Segregation

Containerization & Labeling

Final Disposal

Doramectin Aglycone Waste Generated

Is waste mixed with a
listed hazardous chemical?

Segregate as Non-Hazardous
Pharmaceutical Waste

No

Segregate as Hazardous Waste

Yes

Package in a dedicated,
leak-proof container

Arrange for pickup by licensed
waste contractor for incineration

Follow institutional hazardous
waste procedures

Label: 'Non-Hazardous Pharmaceutical
Waste for Incineration:

Contains Doramectin Aglycone'

Store in a secure, designated area

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Doramectin aglycone waste.
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This guidance is intended to provide a clear and actionable plan for the safe handling and

disposal of Doramectin aglycone. By following these procedures, researchers can minimize

environmental impact and ensure a safe laboratory environment. Always consult your

institution's specific waste management policies and your local EHS office for additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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